C4 Ceramide
C4 Ceramide
C4 Ceramide is a bioactive sphingolipid and cell-permeable analog of naturally occurring ceramides. It inhibits IL-4 production by 16% in EL4 T cells stimulated with phorbol 12-myristate 13-acetate (PMA;) when used at a concentration of 10 μM. C4 Ceramide is cytotoxic to SK-BR-3 and MCF-7/Adr breast cancer cells (IC50s = 15.9 and 19.9 μM, respectively). C4 Ceramide also increases maturation and stability of cystic fibrosis transmembrane conductance regulator (CFTR) proteins bearing the F508 deletion (F508del) mutation, enhances cAMP-activated chloride secretion, and suppresses secretion of IL-8 in primary epithelial cells isolated from patients with cystic fibrosis.
C4 Ceramide (d18:1/4:0) or N-butyroyl-D -erythro-sphingosine is a synthetic ceramide containing sphingosine with butyric acid. It is a non-toxic, short-chain sphingolipid.
C4 Ceramide (d18:1/4:0) or N-butyroyl-
Brand Name:
Vulcanchem
CAS No.:
74713-58-9
VCID:
VC20782126
InChI:
InChI=1S/C22H43NO3/c1-3-5-6-7-8-9-10-11-12-13-14-15-16-18-21(25)20(19-24)23-22(26)17-4-2/h16,18,20-21,24-25H,3-15,17,19H2,1-2H3,(H,23,26)/b18-16+/t20-,21+/m0/s1
SMILES:
CCCCCCCCCCCCCC=CC(C(CO)NC(=O)CCC)O
Molecular Formula:
C₂₂H₄₃NO₃
Molecular Weight:
369.6 g/mol
C4 Ceramide
CAS No.: 74713-58-9
Cat. No.: VC20782126
Molecular Formula: C₂₂H₄₃NO₃
Molecular Weight: 369.6 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | C4 Ceramide is a bioactive sphingolipid and cell-permeable analog of naturally occurring ceramides. It inhibits IL-4 production by 16% in EL4 T cells stimulated with phorbol 12-myristate 13-acetate (PMA;) when used at a concentration of 10 μM. C4 Ceramide is cytotoxic to SK-BR-3 and MCF-7/Adr breast cancer cells (IC50s = 15.9 and 19.9 μM, respectively). C4 Ceramide also increases maturation and stability of cystic fibrosis transmembrane conductance regulator (CFTR) proteins bearing the F508 deletion (F508del) mutation, enhances cAMP-activated chloride secretion, and suppresses secretion of IL-8 in primary epithelial cells isolated from patients with cystic fibrosis. C4 Ceramide (d18:1/4:0) or N-butyroyl- |
|---|---|
| CAS No. | 74713-58-9 |
| Molecular Formula | C₂₂H₄₃NO₃ |
| Molecular Weight | 369.6 g/mol |
| IUPAC Name | N-[(E,2S,3R)-1,3-dihydroxyoctadec-4-en-2-yl]butanamide |
| Standard InChI | InChI=1S/C22H43NO3/c1-3-5-6-7-8-9-10-11-12-13-14-15-16-18-21(25)20(19-24)23-22(26)17-4-2/h16,18,20-21,24-25H,3-15,17,19H2,1-2H3,(H,23,26)/b18-16+/t20-,21+/m0/s1 |
| Standard InChI Key | UCBLGIBMIAFISC-CQLAPORSSA-N |
| Isomeric SMILES | CCCCCCCCCCCCC/C=C/[C@H]([C@H](CO)NC(=O)CCC)O |
| SMILES | CCCCCCCCCCCCCC=CC(C(CO)NC(=O)CCC)O |
| Canonical SMILES | CCCCCCCCCCCCCC=CC(C(CO)NC(=O)CCC)O |
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